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Compound of Interest

Compound Name: Conduritol A

Cat. No.: B12428890 Get Quote

Conduritol A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Conduritol A, a naturally occurring polyhydroxylated cycloalkene, has garnered significant

interest in the scientific community for its diverse biological activities. This technical guide

provides a detailed overview of its physical and chemical properties, experimental protocols for

its synthesis and isolation, and its role as an inhibitor of specific enzymes.

Core Physical and Chemical Properties
Conduritol A is a white to off-white solid powder.[1] Its fundamental properties are summarized

in the table below, providing a clear comparison of its key characteristics.
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Property Value Source

IUPAC Name
(1R,2S,3R,4S)-cyclohex-5-

ene-1,2,3,4-tetrol
[2]

Molecular Formula C₆H₁₀O₄ [2][3][4][5]

Molecular Weight 146.14 g/mol [2][4][5]

CAS Number 526-87-4 [2][6]

Melting Point 142-143°C [3]

Solubility

Soluble in water, ethanol,

methanol, DMSO, and

pyridine.

[3][7]

Appearance White to off-white solid powder [1]

Biological Activity and Signaling Pathway Inhibition
Conduritol A is recognized for its role as a metabolite and its inhibitory effects on certain

enzymes.[2] It has demonstrated hypoglycemic effects and the ability to regulate blood lipid

metabolism, scavenge free radicals, and enhance antioxidant capacity.[7][8]

One of the key mechanisms of action for Conduritol A is the inhibition of α-glucosidase. This

enzyme is involved in the breakdown of complex carbohydrates into glucose. By inhibiting α-

glucosidase, Conduritol A can slow down the absorption of glucose in the intestine, thereby

helping to manage blood sugar levels. This makes it a compound of interest for research into

diabetes and related metabolic disorders. Furthermore, Conduritol A has been shown to

inhibit lens aldose reductase, an enzyme implicated in the development of diabetic cataracts.[7]

[9][10]
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Inhibition of α-Glucosidase by Conduritol A.

Experimental Protocols
Synthesis of Conduritol Derivatives (General Procedure)
A general method for the synthesis of conduritol derivatives involves the deprotection of an

acetonide precursor.[11]

Dissolve the corresponding acetonide (0.21 mmol) in methanol (1 mL).

Add Dowex 50 resin (200 mg) to the solution.

Stir the reaction mixture overnight at room temperature.

Filter off the resin.

Concentrate the filtrate to yield the deprotected conduritol.
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Purify the crude residue using flash column chromatography with ethyl acetate containing

10% methanol.[11]

Isolation of Conduritol A from Gymnema sylvestre
Conduritol A can be isolated from natural sources such as the dried leaves of Gymnema

sylvestre.[12]

Homogenize the dried leaves of Gymnema sylvestre in 30% ethanol.

Distill the resulting extract to remove the ethanol.

Adjust the pH of the residual aqueous solution to 2.0 with 1 N HCl to precipitate gymnemic

acid.

Remove the solid precipitate by centrifugation.

Neutralize the supernatant with 1 N sodium hydroxide.

Deionize the neutralized solution by passing it through an ion-exchange column (e.g.,

Dowex-I, Cl⁻ form, and Dowex-50, H⁺ form).

The deionized solution contains Conduritol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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